Cas no 103499-18-9 (1,2,4-Oxadiazole, 5-methyl-3-octyl-)

• Product Name: 1,2,4-Oxadiazole, 5-methyl-3-octyl-
• CAS No: 103499-18-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 1137458
• Update Time: 2024-07-27

1,2,4-Oxadiazole, 5-methyl-3-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-methyl-3-octyl-

• Inchi： 1S/C11H20N2O/c1-3-4-5-6-7-8-9-11-12-10(2)14-13-11/h3-9H2,1-2H3
• InChI Key： UTBQNQDWNDHKQP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CCCCCCCC)=N1

Computed Properties

• Exact Mass: 650.24968

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 97-100 °C(Press: 2.5 Torr)
• PSA: 38.92
• pka: 1.11±0.32(Predicted)